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Compound of Interest

Compound Name: LLW-018

Cat. No.: B15611901 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the cannabimimetic activity of JWH-018 at the

cannabinoid type 1 (CB1) receptor against other notable synthetic cannabinoids. The data

presented herein is compiled from multiple in vitro studies to assist researchers in

understanding the potency, efficacy, and signaling profile of JWH-018.

Quantitative Comparison of CB1 Receptor Activity
The following tables summarize the binding affinity (Ki) and functional potency (EC50) of JWH-

018 and a selection of other synthetic cannabinoids across various standard assays. Lower Ki

and EC50 values indicate higher affinity and potency, respectively.

Table 1: CB1 Receptor Binding Affinities (Ki)
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Compound Ki (nM) Reference(s)

JWH-018 9.0 [1]

JWH-073 7.2

JWH-210 0.46 [2]

JWH-250 11 [2]

AM-2201 1.0

WIN55,212-2 2.4 - 16.7 [3]

CP55,940 0.3-0.9

UR-144 150

XLR-11 98.4

Δ⁹-THC 25.1 [3]

Table 2: Functional Potency (EC50) in GTPγS Binding Assays

Compound EC50 (nM)
Emax (%) vs.
CP55,940

Reference(s)

JWH-018 9.4 100 [4]

WIN55,212-2 11.2 100

CP55,940 3.6 100

Δ⁹-THC 119 50

Table 3: Functional Potency (EC50) in cAMP Inhibition Assays
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Compound EC50 (nM) Reference(s)

JWH-018 14.7 [1]

WIN55,212-2 29.1

CP55,940 0.5

Table 4: Functional Potency (EC50) in ERK1/2 Phosphorylation Assays

Compound EC50 (nM) Reference(s)

JWH-018 4.4 [1]

WIN55,212-2 69.9

Table 5: Functional Potency (EC50) in CB1 Receptor Internalization Assays

Compound EC50 (nM) Reference(s)

JWH-018 2.8 [1]

WIN55,212-2 19.4 [1]

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the primary signaling cascades initiated by JWH-018 binding

to the CB1 receptor and the general workflows for the key experimental assays used to

validate these effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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